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Compound of Interest

Compound Name: 4-Chloroquinazolin-6-amine

CAS No.: 208533-37-3

Cat. No.: B1369861

Get Quote

An In-depth Technical Guide to the Biological Potential of 4-Chloroquinazolin-6-amine
Derivatives

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-chloroquinazolin-6-amine
derivatives, a class of compounds demonstrating significant promise in modern drug discovery.

We will delve into the synthetic versatility of this scaffold, explore its diverse biological activities

with a focus on anticancer and antimicrobial applications, and provide detailed experimental

protocols for researchers in the field. The narrative is structured to explain the causality behind

experimental choices, ensuring a blend of theoretical knowledge and practical insight.

The Quinazoline Scaffold: A Privileged Structure in
Medicinal Chemistry
Quinazolines are bicyclic heterocyclic compounds composed of a benzene ring fused to a

pyrimidine ring. This structural motif is considered a "privileged structure" in medicinal

chemistry due to its prevalence in a wide array of biologically active molecules, including
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natural alkaloids and synthetic drugs.[1][2][3] The quinazoline core's unique electronic

properties and its ability to form multiple hydrogen bonds and engage in various intermolecular

interactions allow it to bind effectively to a diverse range of biological targets.

The specific scaffold of interest, 4-chloroquinazolin-6-amine, serves as a critical starting

material for the synthesis of a vast library of derivatives. The chlorine atom at the C4 position is

an excellent leaving group, making it susceptible to nucleophilic substitution reactions. This

allows for the facile introduction of various aryl amines and other nucleophiles, a key step in the

synthesis of many potent kinase inhibitors.[1][4] Simultaneously, the amino group at the C6

position provides another site for chemical modification, enabling the fine-tuning of the

molecule's physicochemical properties and biological activity.[5]

Synthetic Strategies and Methodologies
The derivatization of the 4-chloroquinazolin-6-amine core is a cornerstone of its utility. The

primary synthetic strategies revolve around nucleophilic aromatic substitution at the C4 position

and functionalization of the C6-amino group.

General Synthesis of the 4-Chloroquinazolin-6-amine
Core
A common route to the core structure begins with 2-amino-5-nitrobenzonitrile. This precursor

undergoes a series of reactions to build the quinazoline ring system, followed by chlorination

and reduction steps.
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Synthesis of 4-Chloroquinazolines

Synthesis of 4-Anilino-6-aminoquinazoline Derivatives

2-Amino-5-nitrobenzonitrile

(E)-N'-(2-cyano-4-nitrophenyl)-N,N-dimethylformimidamide

  DMF-DMA, Toluene

Quinazolin-4(3H)-one Intermediate

  Formamidine Acetate,
  Formamide, 160°C

4-Anilino-6-nitroquinazoline

  Aniline, Acetic Acid, 120°C

4-Anilino-6-aminoquinazoline

  Fe, NH4Cl, IPA/H2O, 100°C

4-Chloroquinazoline

  SOCl2 or POCl3,
  Reflux
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1. Seed cancer cells in a
96-well plate (5x10^3 cells/well)

2. Incubate for 24h to allow attachment

3. Treat cells with serial dilutions
of quinazoline derivatives

4. Incubate for 48-72h

5. Add MTT solution (5 mg/mL)
and incubate for 4h

6. Remove medium and add DMSO
to dissolve formazan crystals

7. Read absorbance at 570 nm
using a microplate reader

8. Calculate % cell viability and IC50 values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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